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Introduction
Nourseothricin (NTC), an aminoglycoside antibiotic, is a potent inhibitor of protein synthesis in

a wide range of organisms, including bacteria, yeast, filamentous fungi, and plant cells.[1][2] It

functions by inducing miscoding during mRNA translation, leading to the production of non-

functional proteins and subsequent cell death.[1][3][4] Resistance to nourseothricin is conferred

by the nourseothricin N-acetyl transferase (NAT) enzyme, which is encoded by genes such as

nat1 or sat1.[4][5] This enzyme inactivates NTC by acetylating the β-amino group of its β-lysine

residue.[4]

The nourseothricin selection system offers several advantages for the genetic modification of

yeast, including its effectiveness in various yeast species, high stability, and the absence of

cross-reactivity with other common selection antibiotics like G418 or hygromycin B.[4][5] The

intracellular localization of the resistance protein prevents the inactivation of the antibiotic in the

culture medium, resulting in a low background and clean selection.[4][5]

This document provides detailed application notes and protocols for the use of nourseothricin

in selecting transformed yeast strains, with a focus on Saccharomyces cerevisiae,

Schizosaccharomyces pombe, and Pichia pastoris.
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Data Presentation: Recommended Nourseothricin
Concentrations
The optimal concentration of nourseothricin for selection can vary depending on the yeast

species, strain, and media composition. It is highly recommended to perform a kill curve

experiment to determine the minimal inhibitory concentration (MIC) for your specific

experimental conditions. The following tables provide a general guideline for starting

concentrations.

Table 1: Nourseothricin Concentrations for Saccharomyces cerevisiae

Media Type
Recommended
Concentration (µg/mL)

Reference

Rich Media (e.g., YPD) 100 [3][6]

Synthetic Media 200 [6]

Minimal Inhibitory Conc. (MIC) 25 [1][7]

Table 2: Nourseothricin Concentrations for Schizosaccharomyces pombe

Media Type
Recommended
Concentration (µg/mL)

Reference

Rich Media (e.g., YES) 100 [1][8]

Minimal Inhibitory Conc. (MIC) 40 [1][7]

Table 3: Nourseothricin Concentrations for Pichia pastoris

Media Type
Recommended
Concentration (µg/mL)

Reference

Rich Media (e.g., YPD) 50 - 200 [7][9]
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Mechanism of Action of Nourseothricin and Resistance
The following diagram illustrates the mechanism by which nourseothricin inhibits protein

synthesis and how the NAT enzyme confers resistance.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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